Cas no 1445972-29-1 (bis(adamantan-1-yl)3,6-dimethoxy-2',4',6'-tris(propan-2-yl)-1,1'-biphenyl-2-ylphosphane, {2'-amino-1,1'-biphenyl-2-yl}palladio methanesulfonate)

• Product Name: bis(adamantan-1-yl)3,6-dimethoxy-2',4',6'-tris(propan-2-yl)-1,1'-biphenyl-2-ylphosphane, {2'-amino-1,1'-biphenyl-2-yl}palladio methanesulfonate
• CAS No: 1445972-29-1
• MF: C₅₆H₇₅NO₅PPdS
• MW: 1011.65717434883
• MDL: MFCD27952546
• CID: 4700585
• PubChem ID: 117065403
• Update Time: 2024-11-02

bis(adamantan-1-yl)3,6-dimethoxy-2',4',6'-tris(propan-2-yl)-1,1'-biphenyl-2-ylphosphane, {2'-amino-1,1'-biphenyl-2-yl}palladio methanesulfonate Chemical and Physical Properties

Names and Identifiers

• AdBrettPhos Pd G3
• bis(adamantan-1-yl)3,6-dimethoxy-2',4',6'-tris(propan-2-yl)-1,1'-biphenyl-2-ylphosphane, {2'-amino-1,1'-biphenyl-2-yl}palladio methanesulfonate
• EN300-20049555
• 1445972-29-1
• bis(adamantan-1-yl)[3,6-dimethoxy-2',4',6'-tris(propan-2-yl)-[1,1'-biphenyl]-2-yl]phosphane; {2'-amino-[1,1'-biphenyl]-2-yl}palladio methanesulfonate
• SY072923
• MFCD27952546

• MDL： MFCD27952546
• Inchi： 1S/C43H61O2P.C12H10N.CH4O3S.Pd/c1-25(2)34-17-35(26(3)4)39(36(18-34)27(5)6)40-37(44-7)9-10-38(45-8)41(40)46(42-19-28-11-29(20-42)13-30(12-28)21-42)43-22-31-14-32(23-43)16-33(15-31)24-43;13-12-9-5-4-8-11(12)10-6-2-1-3-7-10;1-5(2,3)4;/h9-10,17-18,25-33H,11-16,19-24H2,1-8H3;1-6,8-9H,13H2;1H3,(H,2,3,4);/q;-1;;
• InChI Key： UINTUPLALLRRLD-UHFFFAOYSA-N
• SMILES： [Pd].S(C)(=O)(=O)O.P(C1=C(C=CC(=C1C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C)OC)OC)(C12CC3CC(CC(C3)C1)C2)C12CC3CC(CC(C3)C1)C2.NC1C=CC=CC=1C1C=CC=C[C-]=1

Computed Properties

• Exact Mass: 1010.41384 g/mol
• Monoisotopic Mass: 1010.41384 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 65
• Rotatable Bond Count: 10
• Complexity: 1380
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• Molecular Weight: 1011.7